Cas no 2171765-58-3 (4-(1-amino-2-methylcyclopropyl)oxan-4-ol)

• Product Name: 4-(1-amino-2-methylcyclopropyl)oxan-4-ol
• CAS No: 2171765-58-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5909612
• PubChem ID: 165604861
• Update Time: 2025-05-20

4-(1-amino-2-methylcyclopropyl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methylcyclopropyl)oxan-4-ol
• EN300-1647260
• 2171765-58-3

• Inchi： 1S/C9H17NO2/c1-7-6-9(7,10)8(11)2-4-12-5-3-8/h7,11H,2-6,10H2,1H3
• InChI Key： FQDKIPDZUDNLEF-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CC1C)N

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-amino-2-methylcyclopropyl)oxan-4-ol

4-(1-amino-2-methylcyclopropyl)oxan-4-ol: A Comprehensive Overview

4-(1-amino-2-methylcyclopropyl)oxan-4-ol (CAS No. 2171765-58-3) is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring, which is a three-membered ring with two substituents: an amino group and a methyl group. The oxane ring, also known as a tetrahydropyran ring, further adds to the complexity of its structure, making it a fascinating subject for both theoretical and applied research.

The synthesis of 4-(1-amino-2-methylcyclopropyl)oxan-4-ol involves a series of carefully designed reactions that highlight the principles of stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its application in chiral recognition and asymmetric catalysis. The use of transition metal catalysts, such as palladium and rhodium complexes, has been pivotal in achieving these results.

One of the most promising applications of 4-(1-amino-2-methylcyclopropyl)oxan-4-ol lies in its potential as a building block for drug discovery. Its unique structure allows for the creation of bioactive molecules with novel pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. This has sparked interest in further exploring its therapeutic potential.

In addition to its role in drug discovery, 4-(1-amino-2-methylcyclopropyl)oxan-4-ol has also found applications in materials science. Its ability to form stable supramolecular assemblies makes it a valuable component in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials. Recent research has demonstrated that incorporating this compound into polymer networks can significantly enhance their mechanical properties and responsiveness to external stimuli.

The study of 4-(1-amino-2-methylcyclopropyl)oxan-4-ol has also shed light on fundamental aspects of organic chemistry. For example, its reactivity under various conditions has provided insights into the mechanisms of cyclopropane chemistry and the role of steric and electronic effects in determining reaction outcomes. These findings have not only advanced our understanding of organic chemistry but also opened new avenues for synthetic methodology development.

Furthermore, the environmental impact of 4-(1-amino-2-methylcyclopropyl)oxan-4-ol has been a topic of recent research. Studies have shown that this compound exhibits biodegradability under specific conditions, making it a more sustainable alternative to traditional organic compounds used in industrial applications. This aligns with the growing global emphasis on green chemistry and sustainable practices.

In conclusion, 4-(1-amino-2-methylcyclopropyl)oxan-4-ol (CAS No. 2171765